Cas no 2219407-22-2 (tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate
• CAS No: 2219407-22-2
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5890700
• PubChem ID: 165605948
• Update Time: 2025-08-05

tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate
• tert-butyl N-{2-[4-(oxiran-2-yl)phenyl]ethyl}carbamate
• EN300-1708444
• 2219407-22-2

• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(17)16-9-8-11-4-6-12(7-5-11)13-10-18-13/h4-7,13H,8-10H2,1-3H3,(H,16,17)
• InChI Key： HTXMKMWYFZASGX-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(=CC=1)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate

tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate (CAS No. 2219407-22-2): A Comprehensive Overview

The compound tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate, identified by the CAS registry number 2219407-22-2, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is notable for its unique structure, which combines a tert-butyl group with an oxirane (epoxide) functional group, making it a versatile building block in modern organic synthesis.

The molecular structure of tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate consists of a central phenethyl chain substituted with an oxirane ring at the para position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality. The tert-butyl group serves as a bulky protecting group, enhancing the stability of the molecule during synthesis while also providing opportunities for further functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate. Researchers have employed various methodologies, including transition-metal-catalyzed cross-coupling reactions and enantioselective epoxidation techniques, to construct this compound with high precision. These methods not only improve the yield but also ensure the stereochemical integrity of the molecule, which is essential for its application in chiral recognition and asymmetric catalysis.

In terms of applications, tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a bioisostere for other functional groups makes it an attractive candidate for modifying drug candidates to enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, this compound has been utilized in the development of advanced materials, including stimuli-responsive polymers and self-healing materials, where its epoxide functionality plays a critical role in cross-linking and network formation.

The unique combination of electronic properties and structural versatility in tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate has also made it a valuable tool in chemical biology. Recent studies have demonstrated its utility as a probe for studying enzyme mechanisms and protein-ligand interactions. By incorporating this compound into bioconjugates or imaging agents, researchers can gain insights into complex biological processes at the molecular level.

In conclusion, tert-butyl N-{2-4-(oxiran-2-yl)phenylethyl}carbamate (CAS No. 219407-19407-19407) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its continued exploration and development are expected to unlock new possibilities in drug discovery, materials science, and chemical biology.